Cas no 918481-14-8 (Piperazine, 1-[(2-methyl-2-oxiranyl)methyl]-4-(1-phenylethyl)-)

Piperazine, 1-[(2-methyl-2-oxiranyl)methyl]-4-(1-phenylethyl)- structure
918481-14-8 structure
Product Name:Piperazine, 1-[(2-methyl-2-oxiranyl)methyl]-4-(1-phenylethyl)-
CAS No:918481-14-8
MF:C16H24N2O
MW:260.374564170837
CID:774972
PubChem ID:59382099
Update Time:2025-04-19

Piperazine, 1-[(2-methyl-2-oxiranyl)methyl]-4-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(2-methyl-2-oxiranyl)methyl]-4-(1-phenylethyl)-
    • 1-[(2-methyloxiran-2-yl)methyl]-4-(1-phenylethyl)piperazine
    • 918481-14-8
    • SCHEMBL13150287
    • DTXSID10731757
    • Inchi: 1S/C16H24N2O/c1-14(15-6-4-3-5-7-15)18-10-8-17(9-11-18)12-16(2)13-19-16/h3-7,14H,8-13H2,1-2H3
    • InChI Key: DRJKFHJZJNBFEO-UHFFFAOYSA-N
    • SMILES: O1CC1(C)CN1CCN(C(C)C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 260.188863393g/mol
  • Monoisotopic Mass: 260.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 19Ų
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